Cas no 1478764-56-5 (Benzenemethanol, α-ethyl-4-hexyl-)

Benzenemethanol, α-ethyl-4-hexyl- structure
1478764-56-5 structure
Product Name:Benzenemethanol, α-ethyl-4-hexyl-
CAS No:1478764-56-5
MF:C15H24O
MW:220.350464820862
MDL:MFCD22012660
CID:5219292
Update Time:2025-10-28

Benzenemethanol, α-ethyl-4-hexyl- Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Hexylphenyl)-1-propanol
    • Benzenemethanol, α-ethyl-4-hexyl-
    • MDL: MFCD22012660
    • Inchi: 1S/C15H24O/c1-3-5-6-7-8-13-9-11-14(12-10-13)15(16)4-2/h9-12,15-16H,3-8H2,1-2H3
    • InChI Key: XCIPTDBVFSKGIJ-UHFFFAOYSA-N
    • SMILES: OC(CC)C1C=CC(=CC=1)CCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 159
  • XLogP3: 4.9
  • Topological Polar Surface Area: 20.2

Benzenemethanol, α-ethyl-4-hexyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB574214-1 g
1-(4-Hexylphenyl)-1-propanol; .
1478764-56-5
1g
€581.40 2022-07-28
abcr
AB574214-5 g
1-(4-Hexylphenyl)-1-propanol; .
1478764-56-5
5g
€1,460.50 2022-07-28
abcr
AB574214-1g
1-(4-Hexylphenyl)-1-propanol; .
1478764-56-5
1g
€635.40 2023-08-31
abcr
AB574214-5g
1-(4-Hexylphenyl)-1-propanol; .
1478764-56-5
5g
€1603.00 2023-08-31

Additional information on Benzenemethanol, α-ethyl-4-hexyl-

Benzenemethanol, α-ethyl-4-hexyl

Benzenemethanol, α-ethyl-4-hexyl, also known by its CAS number 1478764-56-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzene, a fundamental aromatic hydrocarbon, with specific substituents that confer unique chemical and physical properties. The structure of Benzenemethanol, α-ethyl-4-hexyl includes a benzene ring substituted with an ethyl group at the alpha position and a hexyl group at the para position, along with a methanol functional group. These substituents not only influence the compound's reactivity but also play a crucial role in its potential applications.

The synthesis of Benzenemethanol, α-ethyl-4-hexyl involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are pivotal in constructing the complex substituents on the benzene ring. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-performance applications.

One of the most promising applications of Benzenemethanol, α-ethyl-4-hexyl lies in its use as a precursor for advanced materials. The compound's aromatic structure and functional groups make it an ideal candidate for polymer synthesis. Recent studies have demonstrated that polymers derived from this compound exhibit exceptional thermal stability and mechanical strength, properties that are highly desirable in aerospace and automotive industries. Additionally, its ability to form self-healing materials has been explored, opening new avenues for sustainable materials science.

In terms of biological applications, Benzenemethanol, α-ethyl-4-hexyl has shown potential as a bioactive molecule. Researchers have investigated its interactions with various enzymes and cellular pathways, revealing promising results in drug delivery systems. The compound's unique structure allows it to serve as a scaffold for drug molecules, enhancing their bioavailability and targeting efficiency. This has led to exploratory studies in the development of novel therapeutic agents for treating chronic diseases.

The environmental impact of Benzenemethanol, α-ethyl-4-hexyl is another area of active research. Scientists are examining its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. Recent findings suggest that under specific environmental conditions, the compound can undergo microbial degradation, reducing its persistence in ecosystems. This information is critical for regulatory agencies assessing its safety for large-scale use.

In conclusion, Benzenemethanol, α-ethyl-4-hexyl, with its CAS number 1478764-56-5, represents a versatile compound with diverse applications across multiple disciplines. From advanced materials to biomedical innovations, this compound continues to be a focal point for cutting-edge research. As our understanding of its properties deepens and new synthetic methods emerge, the potential for leveraging this compound in innovative solutions remains vast and exciting.

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